Cas no 918441-51-7 (2-(4-Bromophenyl)ethyl pentanoate)

• Product Name: 2-(4-Bromophenyl)ethyl pentanoate
• CAS No: 918441-51-7
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 775718
• Update Time: 2023-08-03

2-(4-Bromophenyl)ethyl pentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(4-bromophenyl)ethyl ester
• 2-(4-bromophenyl)ethyl pentanoate
• 2-(4-Bromophenyl)ethyl pentanoate

• Inchi： 1S/C13H17BrO2/c1-2-3-4-13(15)16-10-9-11-5-7-12(14)8-6-11/h5-8H,2-4,9-10H2,1H3
• InChI Key： AGCPOQFGVRVDNG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCOC(CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 198
• Topological Polar Surface Area: 26.3